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Compound of Interest

Compound Name:
1,3-Dioxane-2-carboxylic acid

ethyl ester

Cat. No.: B1320759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Dioxane-2-carboxylic acid ethyl ester, a heterocyclic ester, is a valuable intermediate in

organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its structural

features, including the dioxane ring and the ethyl ester group, provide a versatile scaffold for

the construction of more complex molecules. A thorough understanding of its physical

properties is essential for its effective handling, characterization, and application in research

and development. This guide provides a comprehensive overview of the known physical

characteristics of 1,3-Dioxane-2-carboxylic acid ethyl ester, presents standardized

experimental protocols for their determination, and illustrates the logical workflow of its

characterization.
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Identifier Value

IUPAC Name ethyl 1,3-dioxane-2-carboxylate[1]

Synonyms
1,3-Dioxane-2-carboxylic acid ethyl ester, Ethyl

1,3-dioxane-2-carboxylate

CAS Number 90392-05-5[1][2][3]

Molecular Formula C₇H₁₂O₄[1][2][3][4]

Molecular Weight 160.17 g/mol [1][4]

InChI
InChI=1S/C7H12O4/c1-2-9-6(8)7-10-4-3-5-11-

7/h7H,2-5H2,1H3[1][4]

InChIKey XGUQXVJIBJLCQY-UHFFFAOYSA-N[4]

SMILES CCOC(=O)C1OCCCO1[3][4]

Physical Properties
The physical properties of 1,3-Dioxane-2-carboxylic acid ethyl ester are summarized in the

table below. These properties are crucial for its purification, storage, and use in chemical

reactions.
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Property Value Source

Appearance
Colorless to light yellow

transparent liquid[2]
Guidechem

Odor
Light fruity aroma

characteristic of esters[2]
Guidechem

Boiling Point
210-212 °C (at normal

pressure)[2]
Guidechem

85-87 °C (at 10 mmHg)[2] Guidechem

Melting Point

Not applicable (liquid at room

temperature); Freezing point is

approximately -10 °C or

below[2]

Guidechem

Density No experimental data found.

Refractive Index 1.435 (Predicted)[2] Guidechem

Solubility

Readily soluble in organic

solvents such as ethanol,

ether, and dichloromethane.[2]

Slightly soluble in water.[2]

Guidechem

Purity 95%, 95+%[3][4]
Sigma-Aldrich, BOC Sciences,

Synthonix

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 1,3-Dioxane-
2-carboxylic acid ethyl ester are outlined below. These represent standard methodologies in

organic chemistry.

Determination of Boiling Point
The boiling point can be determined by distillation.
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Apparatus: A standard distillation apparatus consisting of a round-bottom flask, a distillation

head with a thermometer, a condenser, and a receiving flask. For reduced pressure

distillation, a vacuum pump and a manometer are required.

Procedure (Atmospheric Pressure):

Place a sample of 1,3-Dioxane-2-carboxylic acid ethyl ester in the round-bottom flask

along with a few boiling chips.

Assemble the distillation apparatus.

Heat the flask gently.

Record the temperature at which a steady stream of distillate is collected. This

temperature range is the boiling point.

Procedure (Reduced Pressure):

Follow the same procedure as for atmospheric distillation, but connect the apparatus to a

vacuum pump.

Slowly reduce the pressure to the desired value (e.g., 10 mmHg).

Heat the flask and record the boiling point at the recorded pressure.

Determination of Refractive Index
The refractive index is measured using a refractometer.

Apparatus: An Abbe refractometer or a digital refractometer.

Procedure:

Calibrate the refractometer using a standard of known refractive index (e.g., distilled

water).

Place a few drops of 1,3-Dioxane-2-carboxylic acid ethyl ester onto the prism of the

refractometer.
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Close the prism and allow the sample to equilibrate to the instrument's temperature

(typically 20 °C or 25 °C).

Read the refractive index from the scale or digital display.

Determination of Solubility
Solubility is determined by observing the miscibility of the compound in various solvents.

Apparatus: Test tubes, vortex mixer.

Procedure:

Place a small amount (e.g., 10 mg) of 1,3-Dioxane-2-carboxylic acid ethyl ester into a

series of test tubes.

Add a small volume (e.g., 1 mL) of a specific solvent (e.g., water, ethanol, ether,

dichloromethane) to each test tube.

Vortex the mixture thoroughly.

Observe if the compound dissolves completely to form a clear solution.

Categorize the solubility as "soluble," "slightly soluble," or "insoluble."

Spectroscopic Analysis
Spectroscopic methods are essential for the structural confirmation of 1,3-Dioxane-2-
carboxylic acid ethyl ester.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the number and types of protons and their

connectivity.

¹³C NMR: Provides information about the number and types of carbon atoms.

Sample Preparation: Dissolve a small amount of the sample in a deuterated solvent (e.g.,

CDCl₃) and place it in an NMR tube.
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Infrared (IR) Spectroscopy:

Identifies the functional groups present in the molecule. Key expected peaks would be

around 1740 cm⁻¹ for the C=O stretch of the ester and C-O stretches for the dioxane ring

and ester.

Sample Preparation: A thin film of the liquid sample is placed between two salt plates (e.g.,

NaCl or KBr).

Mass Spectrometry (MS):

Determines the molecular weight and provides information about the fragmentation pattern

of the molecule.

Sample Introduction: The sample is introduced into the mass spectrometer, often via direct

injection or coupled with a gas chromatograph (GC-MS).

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the synthesis and characterization of

1,3-Dioxane-2-carboxylic acid ethyl ester.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1320759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Characterization of 1,3-Dioxane-2-carboxylic acid ethyl ester
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Physical & Chemical Characterization
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Crude Product
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Structural Confirmation

IR Spectroscopy Mass Spectrometry
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Caption: Workflow from synthesis to physical and chemical characterization.

Safety and Handling
While specific hazard information for 1,3-Dioxane-2-carboxylic acid ethyl ester is limited, it is

prudent to handle it with the care appropriate for a laboratory chemical.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Work in a well-ventilated area, such as a fume hood.

Avoid inhalation, ingestion, and skin contact.
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Store in a cool, dry place away from incompatible materials. One supplier suggests

refrigeration for storage.

Conclusion
This technical guide provides a consolidated resource on the physical properties of 1,3-
Dioxane-2-carboxylic acid ethyl ester. The tabulated data, standardized experimental

protocols, and logical workflow diagram offer a comprehensive framework for researchers and

professionals working with this compound. Accurate characterization of its physical properties

is a fundamental prerequisite for its successful application in the synthesis of novel molecules

with potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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